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Abstract
Promethium-147 (¹⁴⁷Pm) is a synthetic radioisotope of significant interest in various industrial

and medical applications due to its characteristic pure beta emission. This document provides a

comprehensive technical overview of the radioactive decay pathways of ¹⁴⁷Pm. It includes a

detailed summary of its decay properties, experimental methodologies for their determination,

and a visual representation of the decay scheme. The information presented is intended to

serve as a core reference for researchers, scientists, and professionals in drug development

who may utilize ¹⁴⁷Pm in their work.

Core Decay Properties of Promethium-147
Promethium-147 undergoes beta-minus (β⁻) decay, transforming into Samarium-147 (¹⁴⁷Sm).

The decay is characterized by a relatively long half-life and the emission of low-energy beta

particles, making it a valuable isotope for applications such as nuclear batteries and

radioluminescent light sources.[1]

Quantitative Decay Data
The decay of ¹⁴⁷Pm is well-characterized, with extensive evaluations of its half-life and decay

energy. The primary decay mode is a β⁻ transition to the ground state of ¹⁴⁷Sm.[2] A very weak
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gamma-ray emission has also been observed.[1] The key quantitative data for the decay of

¹⁴⁷Pm are summarized in the table below.

Parameter Value Uncertainty

Half-life (t₁/₂) 2.6234 years ± 0.0004 years

Q-value (β⁻ endpoint energy) 224.1 keV ± 0.3 keV

Mean β⁻ Energy 61.93 keV -

Daughter Nuclide ¹⁴⁷Sm -

Decay Mode β⁻ -

β⁻ Transition to ¹⁴⁷Sm ground

state
~100% -

Gamma-ray Energy 121.2 keV -

Gamma-ray Emission

Probability
2.85 x 10⁻⁵ % -

Table 1: Summary of the core decay properties of Promethium-147. Data sourced from

evaluated nuclear data files.[2][3][4][5]

Experimental Protocols for Characterization
The precise determination of the decay properties of ¹⁴⁷Pm relies on sophisticated

experimental techniques. The following sections detail the methodologies for measuring the

key decay parameters.

Half-life Determination
The half-life of ¹⁴⁷Pm has been determined by various experimental campaigns over the years.

A weighted average of multiple measurements provides the currently accepted value.[2] One

common method involves the use of ionization chambers or proportional counters to measure

the activity of a purified ¹⁴⁷Pm source over an extended period.

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://trace.tennessee.edu/cgi/viewcontent.cgi?article=1654&context=utk_gradthes
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
http://www.lnhb.fr/nuclides/Pm-147_com.pdf
https://pubmed.ncbi.nlm.nih.gov/40992088/
https://apps.dtic.mil/sti/tr/pdf/AD0688141.pdf
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Pm-147.htm
http://www.lnhb.fr/nuclides/Pm-147_com.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Preparation: A highly purified sample of ¹⁴⁷Pm is prepared, often through ion-

exchange chromatography to remove isotopic impurities.[6] The source is then deposited on

a thin backing material to minimize self-absorption of the emitted beta particles.

Activity Measurement: The activity of the source is measured at regular intervals using a

stable radiation detector, such as a 4π gas flow proportional counter or an ionization

chamber.

Data Acquisition: The detector output (counts per unit time) is recorded over a period of

several years.

Decay Curve Analysis: The natural logarithm of the activity is plotted against time. A linear

least-squares fit is applied to the data points. The slope of the resulting line is equal to the

negative of the decay constant (λ).

Half-life Calculation: The half-life is calculated from the decay constant using the formula: t₁/₂

= ln(2)/λ.

Beta Spectrometry
The measurement of the beta spectrum of ¹⁴⁷Pm provides crucial information about the decay

energy and the shape of the energy distribution of the emitted electrons. Modern beta

spectrometers often utilize solid-state detectors for high-resolution measurements.[3]

Experimental Protocol using a 4π Si(Li) Beta Spectrometer:[3]

Spectrometer Setup: A custom beta spectrometer consisting of two large-volume Si(Li)

detectors in a quasi-4π configuration is used. This setup ensures high detection efficiency for

the emitted beta particles. The electronics are modernized with a digital acquisition system

for independent channel processing.

Energy Calibration: The energy response of the spectrometer is calibrated using sources

with well-known conversion electron energies, such as Bismuth-207 (²⁰⁷Bi). This establishes

a precise energy-to-channel number relationship.

Source Preparation: A thin, uniform source of ¹⁴⁷Pm is prepared on a low-Z backing to

minimize scattering and energy loss of the beta particles within the source itself.
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Data Acquisition: The beta spectrum is acquired by recording the energy deposited in the

Si(Li) detectors. Coincidence analysis between the two detectors can be employed to reduce

background and improve the signal-to-noise ratio.

Spectrum Analysis:

The raw spectrum is corrected for instrumental effects, such as energy resolution and

backscattering, often with the aid of Monte Carlo simulations (e.g., using Geant4).

The corrected spectrum is then analyzed using a Kurie plot (Fermi-Kurie plot) to determine

the endpoint energy (Q-value).

Advanced unfolding techniques, such as the Tikhonov unfolding method, may be applied

to correct for any remaining distortions in the measured spectrum.[3]

Gamma-ray Spectroscopy
Although the gamma-ray emission from the decay of ¹⁴⁷Pm is extremely weak, its detection and

characterization are important for a complete understanding of the decay scheme. High-purity

germanium (HPGe) detectors are typically used for this purpose due to their excellent energy

resolution.[6]

Experimental Protocol:

Detector System: A high-resolution HPGe detector with appropriate shielding to reduce

background radiation is utilized. The detector is cooled to liquid nitrogen temperatures to

minimize thermal noise.

Energy and Efficiency Calibration: The detector is calibrated for both energy and detection

efficiency using a set of standard gamma-ray sources with well-known energies and

emission probabilities (e.g., NIST-traceable multi-gamma standard sources).[6]

Sample Measurement: A well-characterized ¹⁴⁷Pm source of known activity is placed at a

defined geometry relative to the detector.

Data Acquisition: The gamma-ray spectrum is accumulated over a sufficiently long period to

obtain statistically significant counts in the expected energy region of the 121.2 keV gamma
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ray.

Data Analysis:

The gamma-ray peak in the spectrum is identified and its energy and net area (total

counts) are determined.

The emission probability of the gamma ray is calculated by correcting the net peak area

for the detector efficiency at that energy, the source activity, and the measurement time.

Decay Pathway Visualization
The decay of Promethium-147 to Samarium-147 can be visualized as a simple, direct

pathway.

Pm-147 Sm-147

β⁻ (~100%)
t½ = 2.6234 y
Q = 224.1 keV

Click to download full resolution via product page

Caption: Beta decay pathway of Promethium-147 to Samarium-147.

Logical Relationships in Experimental Workflow
The characterization of ¹⁴⁷Pm decay involves a logical sequence of experimental and analytical

steps.
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Caption: Logical workflow for the experimental determination of ¹⁴⁷Pm decay parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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